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Compound of Interest

Compound Name: Propisochlor

Cat. No.: B166880

Ensuring the safe and compliant disposal of propisochlor is paramount for environmental
protection and laboratory safety. This guide provides essential, step-by-step procedures for
researchers, scientists, and drug development professionals to manage propisochlor waste
effectively. Adherence to these protocols will help mitigate risks and ensure compliance with
regulatory standards.

Key Hazard and Disposal Information for
Propisochlor

For quick reference, the following table summarizes the primary hazards associated with
propisochlor and the recommended disposal considerations based on Safety Data Sheets
(SDS).
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Hazard Classification & )
Pictograms
Statements

Precautionary & Disposal
Statements

Acute Toxicity (Dermal,
Category 4): H312 Harmful in GHSO07
contact with skin.[1][2][3]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.[1][3]

Acute Toxicity (Oral, Category
4): H302 Harmful if swallowed. GHSO07

[4]1(5]

P270: Do not eat, drink or
smoke when using this
product.[4][5]

Serious Eye lIrritation
(Category 2A): H319 Causes GHSO07

serious eye irritation.[4][5]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[5]

Hazardous to the Aquatic
Environment (Acute & Long-
term): H400 Very toxic to

P273: Avoid release to the

o ] GHS09 environment.[5] P391: Collect
aquatic life. H410 Very toxic to )
. . . spillage.[5]
aquatic life with long lasting
effects.[2][5]
Flammable Liquid (Category P210: Keep away from heat,
2): H225 Highly flammable GHS02 hot surfaces, sparks, open
liquid and vapor (when in a flames and other ignition
solvent like acetonitrile).[4] sources. No smoking.[4]
Dispose of contents/container
in accordance with
) local/regional/national/internati
General Disposal: N/A

onal regulations.[5] Contact a
professional waste disposal

service.[3]

Operational Plan for Propisochlor Disposal
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Follow these procedural steps to ensure the safe handling and disposal of propisochlor
waste.

Step 1: Pre-Disposal Planning and Waste Minimization

» Review the Safety Data Sheet (SDS): Before handling propisochlor, thoroughly read the
SDS to understand its hazards, handling precautions, and emergency procedures.[1][4][5]

o Purchase Accordingly: Procure only the amount of propisochlor necessary for your
immediate research needs to minimize surplus.[6]

o Accurate Preparation: Mix only the required volume for your experiment to avoid generating
excess solutions.[6][7]

Step 2: Personal Protective Equipment (PPE) and
Engineering Controls

o Wear Appropriate PPE: Always wear chemical-resistant gloves (e.g., nitrile), safety goggles
with side shields or a face shield, and a lab coat.[1][5] For operations with a risk of aerosol
formation, respiratory protection may be necessary.[1]

» Use Ventilated Areas: Conduct all work with propisochlor in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of vapors.[1]

Step 3: Waste Collection and Storage

o Designated Waste Container: Use a clearly labeled, non-reactive, and sealable container for
all propisochlor waste, including contaminated consumables (e.g., pipette tips, gloves).

e Labeling: The waste container must be labeled "Hazardous Waste," with the full chemical
name "Propisochlor,"” and display the appropriate hazard pictograms (e.g., harmful,
environmental hazard).

e Segregation: Do not mix propisochlor waste with other chemical waste streams unless
explicitly permitted by your institution's hazardous waste management plan.

e Secure Storage: Store the sealed waste container in a designated, secure, and well-
ventilated secondary containment area away from incompatible materials and ignition
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sources.[4][5]

Step 4: Container Decontamination

» Triple Rinsing: Empty propisochlor containers should be triple-rinsed with a suitable
solvent.[8]

» Rinsate Collection: The rinsate from the container cleaning process is also considered
hazardous waste and must be collected in the designated propisochlor waste container.[6]
[8] Do not pour rinsate down the drain.[6][7][8]

o Defacing: After decontamination, deface or remove the original product label to prevent
reuse.[6]

Step 5: Final Disposal

» Professional Disposal Service: The ultimate disposal of propisochlor waste must be
conducted through a licensed professional hazardous waste disposal company.[3]

o Local Regulations: Always adhere to your local, state, and federal regulations for hazardous
waste disposal.[5][7] Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance and to arrange for waste pickup.

¢ Do Not Dispose in General Waste or Drains: Never dispose of propisochlor or its containers
in the regular trash or pour it down the sink.[7][8] This is crucial to prevent environmental
contamination, particularly to aquatic ecosystems.[5][9]

Propisochlor Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of propisochlior.
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Caption: Workflow for the safe disposal of propisochlor waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b166880?utm_src=pdf-body-img
https://www.benchchem.com/product/b166880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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